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Compound of Interest

Compound Name:
6-Chloro-N-isopropyl-2-

pyridinamine

Cat. No.: B1443304 Get Quote

Essential Safety and Handling Guide for 6-
Chloro-N-isopropyl-2-pyridinamine
Disclaimer: A specific Safety Data Sheet (SDS) for 6-Chloro-N-isopropyl-2-pyridinamine was

not available. This guide is based on the safety information for the closely related compound, 2-

Amino-6-chloropyridine (CAS No. 45644-21-1). It is imperative to treat 6-Chloro-N-isopropyl-
2-pyridinamine with, at a minimum, the same precautions outlined below. Users should

conduct their own risk assessment before use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 6-Chloro-N-isopropyl-2-pyridinamine. The

following procedures are designed to ensure safe handling, storage, and disposal of this

compound.

Immediate Safety Protocols
This substance is classified as harmful if swallowed, causes skin irritation, and causes serious

eye irritation.[1] It may also cause respiratory irritation.[1] Adherence to the following personal

protective equipment (PPE) and handling procedures is mandatory.

Personal Protective Equipment (PPE)
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Appropriate PPE must be worn at all times when handling this chemical to prevent exposure.[1]

[2]

PPE Category Specification Standard

Eye Protection Goggles
European standard - EN

166[2]

Hand Protection
Protective gloves (e.g., Nitrile

rubber)

Consult glove supplier for

breakthrough time and

permeability data.

Skin and Body

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2]

N/A

Respiratory

Not required under normal use

with adequate ventilation. For

large scale use, emergencies,

or if exposure limits are

exceeded, use a

NIOSH/MSHA or European

Standard EN 136 approved

respirator.[2]

N/A

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling this chemical is essential to minimize risk.

Preparation and Engineering Controls
Ensure adequate ventilation in the work area.[2] Local exhaust ventilation is preferred.[1]

Verify that eyewash stations and safety showers are in close proximity to the workstation.[1]

Keep the chemical away from incompatible materials such as strong oxidizing agents, strong

acids, strong bases, and acid chlorides.

Handling the Chemical
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Do not get the chemical in eyes, on skin, or on clothing.[2]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store under an inert atmosphere.

In Case of Exposure
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[2] Do NOT

induce vomiting.[2]

If on Skin: Wash with plenty of soap and water.[2] If skin irritation occurs, get medical

advice/attention.[1] Remove and wash contaminated clothing before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[2] Get medical attention.[2]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[1]

Disposal Plan
Waste is classified as hazardous and must be disposed of in accordance with local, regional,

and national regulations.[2]

Chemical Waste
Dispose of the chemical in an approved waste disposal plant.

Do not allow the product to enter drains.[1]

Contaminated Packaging
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Dispose of the container to a hazardous or special waste collection point.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for ensuring safety when handling 6-
Chloro-N-isopropyl-2-pyridinamine.
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Workflow for Safe Handling of 6-Chloro-N-isopropyl-2-pyridinamine

1. Preparation

2. Personal Protective Equipment (PPE) Selection

3. Handling Procedure

4. Disposal

Assess Risks

Review Safety Data Sheet (SDS) 
 (Using 2-Amino-6-chloropyridine as surrogate)

Ensure Engineering Controls are in Place 
 (Fume Hood, Eyewash, Safety Shower)

Wear Safety Goggles (EN 166)

Proceed to PPE Selection

Wear Nitrile Gloves Wear Protective Clothing/Lab Coat

Handle in a Well-Ventilated Area

Proceed to Handling

Select Respiratory Protection (if needed)

Avoid Contact and Inhalation

Store Properly

Dispose of Chemical Waste via Approved Channels

Proceed to Disposal

Dispose of Contaminated PPE and Containers as Hazardous Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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